Cas no 1016500-29-0 (4-Methoxy-2,3,5-trimethylbenzene-1-sulfonyl chloride)
1016500-29-0 structure
Product Name:4-Methoxy-2,3,5-trimethylbenzene-1-sulfonyl chloride
CAS No:1016500-29-0
MF:C10H13ClO3S
MW:248.726421117783
CID:1088271
PubChem ID:20118715
Update Time:2025-04-20
4-Methoxy-2,3,5-trimethylbenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-2,3,5-trimethylbenzene-1-sulfonyl chloride
- 4-Methoxy-2,3,5-trimethylbenzenesulfonyl chloride
- 4-methoxy-2,3,5-trimethylbenzenesulfonyl chloride(SALTDATA: FREE)
- 1016500-29-0
- SCHEMBL1038076
- HJTXBIBJKUBWEQ-UHFFFAOYSA-N
- AKOS000160004
-
- MDL: MFCD09813955
- Inchi: 1S/C10H13ClO3S/c1-6-5-9(15(11,12)13)7(2)8(3)10(6)14-4/h5H,1-4H3
- InChI Key: HJTXBIBJKUBWEQ-UHFFFAOYSA-N
- SMILES: ClS(C1=CC(C)=C(C(C)=C1C)OC)(=O)=O
Computed Properties
- Exact Mass: 248.0273931g/mol
- Monoisotopic Mass: 248.0273931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 51.8Ų
4-Methoxy-2,3,5-trimethylbenzene-1-sulfonyl chloride Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
1016500-29-0 (4-Methoxy-2,3,5-trimethylbenzene-1-sulfonyl chloride) Related Products
- 61166-72-1(Benzene, 4-(2,3-dimethylphenoxy)-1-methyl-2-(propylsulfinyl)-)
- 59554-42-6(4-methoxy-2-methylbenzene-1-sulfonamide)
- 783262-46-4(Benzenesulfonic acid,4-methoxy-3,5-dimethyl-)
- 141179-11-5(Phenol, 4-[(4-ethoxy-3-methylphenyl)sulfonyl]-2-methyl-)
- 141179-07-9(Phenol, 4-[(4-ethoxyphenyl)sulfonyl]-2-methyl-)
- 124052-66-0(Benzene,4-methoxy-2-methyl-1-(methylsulfonyl)-)
- 62273-60-3(Benzenesulfonamide, 5-(hydroxymethyl)-3-methoxy-2-(phenylmethyl)-)
- 61482-34-6(Benzene, 5-methoxy-1,3-dimethyl-2-(methylsulfonyl)-)
- 141179-05-7(Phenol, 4-[(4-methoxyphenyl)sulfonyl]-2-methyl-)
- 84924-84-5(Benzenesulfonic acid,hydroxydimethyl- (9CI))
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